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Compound of Interest |

Compound Name: (Dimethylamino)methanol
CAS No.: 14002-21-2
Cat. No.: B078633
. J

CAS Registry Number: 14002-21-2 IUPAC Name: (Dimethylamino)methanol Synonyms: N-
(Hydroxymethyl)dimethylamine; Dimethylolamine (ambiguous); Formaldehyde dimethylamine
hemiaminal.

Part 1: Executive Summary & Critical Distinction

(Dimethylamino)methanol is a hemiaminal formed by the nucleophilic addition of
dimethylamine to formaldehyde. Unlike stable alcohols, this compound exists primarily as a
transient intermediate in dynamic equilibrium with its precursors. It is a critical species in the
Mannich reaction, atmospheric aerosol formation, and the mechanism of action for
formaldehyde-releasing biocides.

I, CRITICAL DISAMBIGUATION

Do not confuse with 2-(Dimethylamino)ethanol (DMAE/Deanol).
o Target Compound: (Dimethylamino)methanol (

) — Unstable hemiaminal.

e Common Confusant: 2-(Dimethylamino)ethanol (

) — Stable industrial solvent/drug (CAS 108-01-0).
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Implication for Researchers: You cannot typically purchase "pure" (Dimethylamino)methanol
in a bottle for shelf storage. It must be generated in situ or handled as a stabilized equilibrium
solution.

Part 2: Physicochemical Properties &
Thermodynamics

Because (Dimethylamino)methanol is difficult to isolate in pure form without decomposition or
polymerization, many physical properties are theoretical or derived from equilibrium data.

Table 1: Physicochemical Specifications

Value
Property . . Context
(Experimental/Predicted)

Molecular Formula

Molecular Weight 75.11 g/mol
Theoretical. In practice,
Boiling Point ~87.8°C (Predicted) decomposes/reverts to
precursors upon heating.
Density 0.906 g/cm?3 (Predicted)
- o Reacts with protic solvents;
Solubility Miscible in water, alcohols o -
exists in equilibrium.
Similar to dimethylamine;
pKa ~10.7 (Amine conjugate) basicity is modulated by the
hydroxymethyl group.
Stable only in solution
Stability Low / Transient equilibrium or at low

temperatures.

Equilibrium Dynamics

The formation of (Dimethylamino)methanol is a barrier-less or low-barrier reaction catalyzed
by water. In aqueous solution, the compound exists in a rapid equilibrium:
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e Reaction Batrrier:
(Water-catalyzed) [1].
e Equilibrium Constant (

): Favors the hemiaminal at lower temperatures. At higher temperatures (>300K), entropy
favors the dissociation back to volatile precursors.

Part 3: Mechanism & Reactivity (Graphviz
Visualization)

The following diagram illustrates the central role of (Dimethylamino)methanol in the Mannich
reaction and its equilibrium with the aminal (Bis(dimethylamino)methane).

Precursors

Mannich Base
(R-CH2-N(CH3)2)

Iminium lon + Enol/Nucleophile

[(CH3)2N=CH2]+

Formaldehyde
(Dimethylamino)methanol
(CH3)2NCH20H
[CAS 14002-21-2]
Dimethylamine - - Aminal
(CHE) 2NH S T ((CH3)2N)2CH2

+ HCHO (Fast eq.

Click to download full resolution via product page

Figure 1: Reaction network showing the formation of (Dimethylamino)methanol and its

conversion to the reactive iminium species essential for Mannich synthesis.

Part 4: Experimental Protocol - In Situ Generation &
Validation

Since isolation is impractical, the standard scientific approach is in situ generation. This
protocol provides a self-validating system using NMR spectroscopy to confirm the presence of

the hemiaminal species.
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Protocol: NMR Characterization of the Hemiaminal
Equilibrium

Objective: Generate (Dimethylamino)methanol and observe the characteristic methylene (

) signal to distinguish it from free formaldehyde and dimethylamine.

Reagents:

e Dimethylamine (
wt in
or

).

e Formaldehyde (
wt in
or Paraformaldehyde).
¢ Solvent: Deuterium Oxide (
) (Preferred to suppress exchange broadening).
Workflow:
¢ Preparation: In an NMR tube, add

of

o Addition 1 (Baseline): Add

of Dimethylamine. Acquire

NMR.
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o Expectation: Singlet at

(
)-
e Synthesis: Add
of Formaldehyde solution (1:1 molar ratio). Shake gently.

o Observation: Acquire

and

NMR immediately.

Data Interpretation (Self-Validation): The formation of (Dimethylamino)methanol is confirmed
by the appearance of a new methylene signal distinct from the starting materials.

Approximate Shift (

Nucleus Species Multiplicity
)
(Precursor) 2.3 ppm Singlet
(Formaldehyde) 4.8 ppm (Hydrated) Singlet
(Target) 3.9-4.2 ppm Singlet
(Target) ~80 — 85 ppm Singlet

Note: Shifts may vary based on pH and concentration due to fast exchange. If the

peak is broad or averaged, lower the temperature to

to reach the slow exchange limit.

Part 5: Applications & Implications
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Organic Synthesis (Mannich Reaction)

(Dimethylamino)methanol is the actual alkylating agent in many "formaldehyde + amine"
protocols.

e Mechanism: It spontaneously dehydrates to form the dimethyliminium ion (

), which is the potent electrophile that attacks enols or indoles.

e Advantage: Using pre-formed equilibrium solutions (by mixing HCHO/DMA beforehand) often
reduces side reactions compared to adding reagents sequentially to the substrate.

Biocides & Preservatives

In industrial metalworking fluids, (Dimethylamino)methanol functions as a formaldehyde
releaser.

» Mode of Action: It penetrates microbial cell walls as the lipophilic hemiaminal. Once inside,
the equilibrium shifts, releasing formaldehyde locally to cross-link proteins and kill the
bacteria.

o Safety Note: Because it releases formaldehyde, it is classified as a sensitizer and potential
carcinogen.

Atmospheric Chemistry

It is a key intermediate in the formation of secondary organic aerosols (SOA). The reaction of
atmospheric amines with formaldehyde, catalyzed by water vapor, forms
(Dimethylamino)methanol, which can then nucleate particle growth [1].
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o To cite this document: BenchChem. [(Dimethylamino)methanol: Technical Profile & In Situ
Generation Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078633#what-are-the-properties-of-dimethylamino-
methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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